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Compound of Interest

Compound Name: Albiducin A

Cat. No.: B15567726

For Immediate Release

A comprehensive technical guide detailing the physical and chemical properties of Albiducin
A, a novel salicylaldehyde antibiotic, is now available for researchers, scientists, and drug
development professionals. This document synthesizes the available data on this promising
natural product isolated from the ash-tree associated saprotrophic fungus Hymenoscyphus
albidus.

Albiducin A has emerged as a molecule of interest due to its unique structural features and
biological activity. Understanding its fundamental physicochemical characteristics is paramount
for its potential development as a therapeutic agent. This guide provides a structured overview
of its known properties, supported by experimental details where available.

Physicochemical Characteristics of Albiducin A

The following table summarizes the key physical and chemical properties of Albiducin A that
have been reported in the primary literature.
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Property Data
Molecular Formula C14H1605
Molecular Weight 264.27 g/mol
Appearance Colorless oil

Optical Rotation

[0]2°D +12.5 (c 0.1, MeOH)

UV (MeOH) Amax (log €)

218 (4.01), 269 (3.45), 337 (3.24) nm

IR (ATR) vmax

3378, 2927, 1656, 1613, 1464, 1261, 1028 cm~1

HR-ESIMS

m/z [M+H]* calcd for C14H170s: 265.1071;
found: 265.1070

Spectroscopic Data

Detailed spectroscopic analysis has been crucial in the elucidation of Albiducin A's structure.

The following are the reported Nuclear Magnetic Resonance (NMR) data.

*H NMR (600 MHz, Methanol-da) & [ppm]

Position o (ppm) Multiplicity J (Hz)

3 6.78 d 8.6

4 6.74 d 8.6

6 9.69 S

1 4.88 d 7.8

2' 3.20 m

3 3.35 m

4 3.28 m

5' 3.40 m

6'a 3.87 dad 119,21
6'b 3.67 dd 11.9,5.6
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13 i
Position o (ppm)
1 162.7
2 118.8
3 116.0
4 131.6
5 134.1
6 197.0
1 104.5
2' 75.1
3 78.0
4 71.6
5' 78.1
6' 62.8

Experimental Protocols

The characterization of Albiducin A involved a series of meticulous experimental procedures
to isolate and identify the compound, as well as to determine its properties.

Isolation and Purification

Albiducin A was isolated from the culture broth of Hymenoscyphus albidus. The general
workflow for its extraction and purification is outlined below.

Liquid-Liquid Extraction

(Ethyl Acetate) Crude Extract Silica Gel Chromatography Sephadex LH-20 Chromatography Preparative HPLC Albiducin A

Extraction Purification ’

Culture Broth of H. albidus
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Figure 1. General workflow for the isolation and purification of Albiducin A.

Structure Elucidation

The chemical structure of Albiducin A was determined using a combination of spectroscopic
techniques.

Cure Albiducin AJ

Spectroscopic Analysis
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Elucidated Structure of Albiducin A
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Figure 2. Methodologies used for the structural elucidation of Albiducin A.

Concluding Remarks

This technical guide provides a foundational understanding of the physicochemical properties
of Albiducin A. The data presented herein are essential for any further research and
development involving this novel antibiotic. As a natural product with interesting biological
activities, Albiducin A represents a valuable lead for the development of new therapeutic
agents. Further studies are warranted to explore its full potential, including its mechanism of
action, stability, and formulation development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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